Cas no 52736-17-1 (Benzenesulfonic acid,4-amino-, aluminum salt (3:1))

• Product Name: Benzenesulfonic acid,4-amino-, aluminum salt (3:1)
• CAS No: 52736-17-1
• MF: C₆H₆AlNO₃S
• MW: 199.163279056549
• CID: 373704
• PubChem ID: 3085016
• Update Time: 2025-04-19

Benzenesulfonic acid,4-amino-, aluminum salt (3:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-amino-, aluminum salt (3:1)
• aluminium tris(sulphanilate)
• benzenesulfonate, 4-amino-, aluminum salt
• EINECS 258-145-2
• 52736-17-1

• Inchi： 1S/C6H7NO3S.Al/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,7H2,(H,8,9,10);/q;+3/p-1
• InChI Key： NQVQGYJINKSTJR-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)N)(=O)(=O)[O-].[Al+3]

Computed Properties

• Exact Mass: 543.00214
• Monoisotopic Mass: 198.9883776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 249.66